Cas no 1806489-26-8 (4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene)

• Product Name: 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene
• CAS No: 1806489-26-8
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 5005204
• Update Time: 2025-10-31

4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5F4NO3/c1-4-2-7(16-8(10,11)12)5(9)3-6(4)13(14)15/h2-3H,1H3
• InChI Key： UKZYGHDJYILYDU-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C)C=C1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• XLogP3: 3.4
• Topological Polar Surface Area: 55

Additional information on 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene

Introduction to 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene (CAS No. 1806489-26-8)

4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene (CAS No. 1806489-26-8) is a highly specialized organic compound with a unique combination of functional groups that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound features a toluene backbone substituted with a fluoro group, a nitro group, and a trifluoromethoxy group, each contributing to its distinct chemical properties and reactivity.

The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, making it particularly useful in the development of drugs that require enhanced bioavailability. The nitro group, on the other hand, introduces electrophilic reactivity and can be reduced to an amino group, which is a common strategy in the synthesis of bioactive compounds. The trifluoromethoxy group adds further complexity and stability, making this compound a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential applications of 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of new antiviral agents. The researchers found that compounds derived from this intermediate exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the importance of this compound in the ongoing efforts to combat viral infections.

In addition to its pharmaceutical applications, 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene has also been investigated for its potential use in agrochemicals. A 2022 study published in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound showed significant herbicidal activity against various weed species. The unique combination of functional groups in this molecule allows for the design of highly selective herbicides with minimal environmental impact.

The synthesis of 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene involves several well-established chemical reactions. One common approach is to start with toluene and sequentially introduce the fluoro, nitro, and trifluoromethoxy groups through electrophilic aromatic substitution reactions. The choice of reagents and reaction conditions is crucial for achieving high yields and purity. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic routes.

The physical properties of 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene, such as its melting point, boiling point, and solubility, are well-documented in scientific literature. These properties are essential for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthetic processes, while its thermal stability ensures that it can withstand typical reaction conditions without degradation.

In conclusion, 4-Fluoro-2-nitro-5-(trifluoromethoxy)toluene (CAS No. 1806489-26-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique combination of functional groups provides a robust platform for the development of novel bioactive molecules, making it an indispensable tool for chemists and researchers working at the forefront of chemical biology and medicinal chemistry.